5-amino-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid hydrochloride

• IUPAC Name: 6-amino-3-methylbenzimidazole-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H9N3O2.ClH/c1-12-4-11-7-3-5(10)2-6(8(7)12)9(13)14;/h2-4H,10H2,1H3,(H,13,14);1H
• InChI Key: CUYPCWYIAPRWPD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=CC(=CC(=C21)C(=O)O)N.Cl
• Molecular Formula: C9H10ClN3O2
• Molecular Weight: 227.65 g/mol

Description

5-amino-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid hydrochloride (AMBDH) is an organic compound with a wide range of applications in the field of scientific research. It is a white crystalline solid that is soluble in water and has a melting point of approximately 150°C. It is an important intermediate in the synthesis of various compounds, including drugs and dyes, and is also used in the preparation of polymers and other materials. AMBDH is a versatile compound that has been used in the development of various technologies, such as fuel cells, sensors, and drug delivery systems.

Scientific Research Applications

Neurological Disease Treatment

Research has shown compounds with structural similarities being investigated for their potential in treating neurological disorders, such as epilepsy and Alzheimer's disease. For instance, compounds acting on alpha-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors have been explored for their efficacy in improving cognitive deficits and managing symptoms related to neurological conditions (Chappell et al., 2007), (Höftberger et al., 2015).

Pharmacokinetics and Metabolism

Studies on pharmacokinetics and metabolism provide insights into how compounds are absorbed, metabolized, and excreted in the body, which is crucial for understanding the therapeutic potential and safety of chemical compounds. Research into compounds such as lumiracoxib has detailed its rapid absorption, metabolism, and excretion, highlighting the importance of these processes in drug development and application (Mangold et al., 2004).

Environmental and Toxicological Studies

The detection of chemical compounds in environmental samples and their toxicological impact is another area of research that provides valuable information on the safety and environmental effects of chemical usage. For example, studies on the presence of carcinogenic compounds in urine and the toxic effects of psychoactive substances can inform the safe handling and regulatory oversight of chemicals (Ushiyama et al., 1991), (Hofer et al., 2017).

Interaction with Other Drugs

Understanding how a compound interacts with other drugs is critical for identifying potential synergies or adverse effects. Research has explored the interactions between various compounds and their effects on pain, analgesia tolerance, and other pharmacological properties, providing insights that could guide the combined use of drugs for enhanced therapeutic outcomes (Gong et al., 2012).

Mechanism of Action

Target of Action

It’s worth noting that compounds containing the imidazole moiety, which is structurally similar to benzodiazole, have been known to interact with a broad range of biological targets .

Mode of Action

Imidazole derivatives, which share a similar structure, are known to interact with their targets in various ways, leading to a wide range of biological activities .

Biochemical Pathways

Imidazole derivatives have been reported to influence a variety of biochemical pathways due to their broad-spectrum pharmacological properties .

Pharmacokinetics

Many heterocyclic compounds, including imidazole derivatives, have been reported to exhibit excellent bioavailability, safety, and stability profiles .

Result of Action

Imidazole derivatives have been reported to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .